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Compound of Interest

Compound Name: 29-Hydroxyfriedelan-3-one

Cat. No.: B1154516 Get Quote

Technical Guide: 29-Hydroxyfriedelan-3-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the physicochemical properties of 29-
Hydroxyfriedelan-3-one, a pentacyclic triterpenoid of interest in natural product chemistry and

drug discovery. The information is compiled for easy reference by researchers and

professionals in related fields.

Core Molecular Data
The fundamental molecular characteristics of 29-Hydroxyfriedelan-3-one are summarized

below. This data is essential for analytical studies, molecular modeling, and chemical synthesis.

Property Value Source

Molecular Formula C30H50O2 [1][2][3][4]

Molecular Weight 442.7 g/mol [1][3][4]

Exact Mass 442.381080833 Da [1]

CAS Number 39903-21-4 [1][2][3]

Class Triterpenoids [1][3][5]
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Physicochemical Properties
A collection of computed and experimentally determined physical and chemical properties of

29-Hydroxyfriedelan-3-one are presented here. These properties are critical for

understanding the compound's behavior in various solvents and biological systems.

Property Value

Melting Point 262-265 °C

Boiling Point 514.1±23.0 °C at 760 mmHg

Density 1.0±0.1 g/cm3

Flash Point 217.4±15.2 °C

PSA (Polar Surface Area) 37.3 Å²

XLogP3 8.86

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis or extraction of 29-
Hydroxyfriedelan-3-one are not readily available in the public domain. However, the scientific

literature indicates that the primary methods for obtaining this compound are through isolation

from natural sources and chemical synthesis.[6]

General Isolation and Characterization Workflow:

The typical procedure for isolating 29-Hydroxyfriedelan-3-one from plant sources, such as

Tripterygium hypoglaucum, Celastrus vulcanicola, and Salacia chinensis, involves a multi-step

process.[1] This process generally includes extraction, fractionation, and purification, followed

by structure elucidation.
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Figure 1: A generalized workflow for the isolation and characterization of 29-Hydroxyfriedelan-
3-one from a plant source.

Biological Activity and Signaling Pathways
29-Hydroxyfriedelan-3-one belongs to the friedelane class of triterpenes, which are known for

a wide range of biological activities, including anti-tumor, anti-inflammatory, and antimicrobial

effects.[7][8] However, specific signaling pathways directly modulated by 29-Hydroxyfriedelan-
3-one are not extensively detailed in the reviewed literature. Research into the precise

molecular targets and mechanisms of action for this compound is an ongoing area of

investigation. The diagram below illustrates a hypothetical workflow for investigating the

biological activity of a novel compound like 29-Hydroxyfriedelan-3-one.
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Figure 2: A conceptual workflow for the investigation of the biological activity and signaling

pathways of a natural product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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